Cas no 2227977-09-3 (rac-(1R,3R)-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227977-09-3
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 5865882
• PubChem ID: 165755271
• Update Time: 2025-10-30

rac-(1R,3R)-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1882550
• 2227977-09-3
• rac-(1R,3R)-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C16H27NO4/c1-15(2,3)21-14(20)17-8-6-7-10(9-17)11-12(13(18)19)16(11,4)5/h10-12H,6-9H2,1-5H3,(H,18,19)/t10?,11-,12+/m1/s1
• InChI Key： ODSSQFYZBNAPNM-SAIIYOCFSA-N
• SMILES： OC([C@H]1C(C)(C)[C@@H]1C1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,3R)-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

Chemical Profile of rac-(1R,3R)-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227977-09-3)

The compound rac-(1R,3R)-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2227977-09-3, is a sophisticated organic molecule with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropane ring and a piperidine moiety, which are known for their unique structural and functional properties.

The structural framework of this compound features a cyclopropane ring substituted with a carboxylic acid group at the 1-position and a piperidine ring at the 3-position. The piperidine ring is further modified with a tert-butoxy carbonyl (Boc) group at the 1-position, which serves as a protective group in peptide synthesis and other organic transformations. This structural arrangement imparts specific steric and electronic properties to the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their remarkable biological activity. The cyclopropane ring is known to introduce conformational rigidity into molecules, which can enhance binding affinity to biological targets. Additionally, the presence of nitrogen-containing heterocycles like piperidine can further modulate the pharmacological properties of these compounds. The combination of these features makes rac-(1R,3R)-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid a promising candidate for drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. The unique structural features of the cyclopropane and piperidine moieties can be leveraged to design molecules that interact specifically with target enzymes. For instance, studies have shown that cyclopropane derivatives can effectively disrupt enzyme active sites by inducing steric hindrance or by forming specific hydrogen bonding interactions. The Boc group on the piperidine ring also provides a handle for further functionalization, allowing chemists to tailor the molecule's properties to achieve optimal biological activity.

Recent advancements in computational chemistry have further enhanced our understanding of how these compounds interact with biological targets. Molecular modeling studies have revealed that the rigid structure of the cyclopropane ring can effectively fill binding pockets in enzymes, while the piperidine nitrogen can form critical hydrogen bonds with amino acid residues. These insights have guided the design of novel derivatives with improved potency and selectivity. For example, modifications to the substituents on the cyclopropane ring have been shown to significantly enhance binding affinity to certain proteases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the introduction of the tert-butoxy carbonyl group onto the piperidine ring, which is typically achieved through nucleophilic substitution reactions. Protecting group strategies are employed to prevent unwanted side reactions during synthesis. Once synthesized, the compound can be used as a building block for more complex molecules or directly tested for biological activity.

In conclusion, rac-(1R,3R)-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227977-09-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for designing enzyme inhibitors and other therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in the development of next-generation drugs.